Cas no 5291-77-0 (1-Benzylpyrrolidin-2-one)

1-Benzylpyrrolidin-2-one Properties

Names and Identifiers

• 1-Benzylpyrrolidin-2-one
• 1-benzyl-2-pyrrolidone
• N-Benzylbutyrolactam~N-Benzyl-2-pyrrolidone
• 1-BENZYL-4-PYRROLIDINONE
• 1-BENZYL-PYRROLIDIN-2-ONE
• N-BENZYL-2-PYRROLIDONE
• N-BENZYL PYRROLIDONE
• n-benzylbutyrolactam
• 1-benzyl-3-pyrrolidone
• 1-Benzyl-2-pyrrolidinone
• 2-Pyrrolidinone,1-benzyl- (6CI,7CI,8CI)
• 1-Benzyl-2-oxopyrrolidine
• 1-Benzylazacyclopentan-2-one
• N-Benzylpyrrolidin-2-one
• NSC 30184
• N-Benzylpyrrolidone
• N-Benzylbutyrolactam
• AC-7585
• InChI=1/C11H13NO/c13-11-7-4-8-12(11)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H
• EINECS 226-131-5
• CHEMBL388086
• F14838
• N-benzylpyrrolidinone
• 1-Phenylmethyl-2-pyrrolidinone
• HEPTYLTHIOCYANATE
• US2F8DZ5NF
• 1-benzyl-azacyclopentan-2-one
• 1-benzylpyrrolidone
• AB00299
• 1-(phenylmethyl)-2-pyrrolidinone
• MLS001074862
• BDBM7816
• MFCD00003195
• AKOS005169162
• DTXSID70200959
• EN300-82942
• SMR000568394
• N-Benzyl-2-pyrrolidinone
• NSC-30184
• 1-Benzyl-2-pyrrolidinone, 98%
• NSC30184
• SY019726
• NCGC00246986-01
• 2-Pyrrolidinone, 1-benzyl-
• CS-W017444
• NS00032613
• W-202997
• HMS3372N20
• 5291-77-0
• 2-Pyrrolidinone, 1-(phenylmethyl)-
• SCHEMBL180739
• FT-0635601
• HMS2234P03
• FS-2416
• STK510265
• 1-Benzyl-pyrrolidin-2-one
• 1-benzyl-2-oxopyrrolidine
• N-BENZYLBUTYROLACTAM
• 1-benzylpyrrolidin-2-one
• 1-Benzyl-2-pyrrolidone
• N-Benzyl-2-pyrrolidone
• DB-052205
• +Expand

• MDL： MFCD00003195
• InChIKey： LVUQCTGSDJLWCE-UHFFFAOYSA-N
• Inchi： 1S/C11H13NO/c13-11-7-4-8-12(11)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• SMILES： C1=CC=C(C=C1)CN2CCCC2=O
• BRN： 132168

Computed Properties

• Exact Mass: 175.099714g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.099714g/mol
• Monoisotopic Mass: 175.099714g/mol
• Topological Polar Surface Area: 20.3Ų
• Heavy Atom Count: 13
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.74690
• PSA: 20.31000
• Refractive Index: n20/D 1.552(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 76-78 ℃ at 760 mmHg
• Melting Point: 154 - 156
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Yellow transparent liquid
• Solubility: Not determined.
• Density: 1.095 g/mL at 25 °C(lit.)

1-Benzylpyrrolidin-2-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

1-Benzylpyrrolidin-2-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds